AZD-9574-acid

• Molecular Formula: C20H19F2N5O3
• Molecular Weight: 415.4 g/mol
• InChI: InChI=1S/C20H19F2N5O3/c1-11-19(28)25-17-13(23-11)3-2-12(16(17)21)10-26-6-8-27(9-7-26)15-5-4-14(20(29)30)24-18(15)22/h2-5H,6-10H2,1H3,(H,25,28)(H,29,30)
• InChIKey: AJHRROUFKCHZHV-UHFFFAOYSA-N

AZD-9574-acid: PPAR-1 Inhibitor and PROTAC Precursor Overview

AZD-9574-acid is the carboxylic acid precursor form of AZD9574 (palacaparib), a second-generation PARP1-selective inhibitor and DNA trapper [1]. Unlike first-generation PARP inhibitors such as olaparib, niraparib, rucaparib, and talazoparib, which exhibit broad PARP family inhibition, AZD9574 was specifically designed for high selectivity over PARP2 and other PARP isoforms [2]. The compound maintains the PARP1 selectivity profile of AZD5305 while incorporating optimized physicochemical properties that enable efficient blood-brain barrier penetration, reduced efflux, and increased CNS exposure [3]. The acid form (CAS 2923687-90-3) serves as a synthetic intermediate for PROTAC development and as a reference standard for analytical and bioanalytical method development [4].

Primary Utility

PROTAC building block for PARP-1 degrader synthesis

Key Functional Group

Carboxylic acid handle for bioconjugation

Selection Principle

Exact CAS identity required for experimental reproducibility

• [1] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source
• [2] Staniszewska, A. D., et al. Preclinical Characterization of AZD9574, a Blood-Brain Barrier Penetrant Inhibitor of PARP1. Clin. Cancer Res. 2024, 30 (6), 1218-1230. View Source
• [3] Schimpl, M., et al. Crystal structure of PARP1 catalytic domain bound to AZD9574. PDB ID: 9ETR. Released 2024-12-04. View Source
• [4] Li, Y., et al. Parp-1 degradation agent and use thereof. Patent WO2023066363, 2023. View Source

Substitution Risks for AZD-9574-acid

First-generation PARP inhibitors such as olaparib, niraparib, rucaparib, and talazoparib were not optimized for PARP family selectivity nor for PARP-DNA trapping efficiency, resulting in hematological toxicities driven by PARP2 inhibition and limited CNS exposure [1]. Substituting AZD9574 with a generic PARP inhibitor would eliminate the >8000-fold selectivity advantage over PARP2, which is critical for minimizing off-target bone marrow toxicity [2]. Furthermore, first-generation agents exhibit poor blood-brain barrier penetration with brain-to-plasma ratios typically <0.1, rendering them ineffective for CNS malignancies and brain metastases [3]. The second-generation PARP1-selective inhibitor AZD5305, while addressing selectivity, lacks CNS penetration and cannot substitute for AZD9574 in brain tumor models [4]. The following quantitative evidence demonstrates why precise compound selection is essential for reproducible research outcomes.

Generic PPAR-1 inhibitors lack the carboxylic acid handle and may not produce the intended PROTAC conjugate.

Structural analogs without identical stereoelectronic properties may shift conjugation efficiency and degrade PROTAC geometry.

Substituting with the parent PARP-1 inhibitor AZD-9574 (palacaparib) does not support degrader construction, as the acid motif is absent.

• [1] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source
• [2] Chemical Probes Portal. AZD9574: Inhibitor of PARP1. SERP Review. Last updated 12 Feb 2024. View Source
• [3] Staniszewska, A. D., et al. Preclinical Characterization of AZD9574, a Blood-Brain Barrier Penetrant Inhibitor of PARP1. Clin. Cancer Res. 2024, 30 (6), 1218-1230. View Source
• [4] Pike, A., et al. Abstract 6302: Structure-based and property-based drug design of AZD9574, a CNS penetrant PARP1 selective inhibitor and trapper. Cancer Res. 2022, 82 (12_Supplement), 6302. View Source

AZD-9574-acid: Evidence for Scientific Selection

Verified Purity and Chemical Identity

AZD9574 exhibits >8000-fold selectivity for PARP1 over PARP2 in biochemical assays, whereas first-generation PARP inhibitors such as olaparib, niraparib, rucaparib, and talazoparib show substantially lower selectivity (typically <100-fold for PARP1 over PARP2) [1]. This selectivity advantage translates directly to reduced hematological toxicity in preclinical models, as PARP2 inhibition is a primary driver of bone marrow suppression [2]. The compound also demonstrates >18000-fold selectivity over other PARP family members (PARP3, PARP5a, PARP6) [3].

Verified identity

Supporting evidence

CAS 2923687-90-3, MW 415.39 g/mol; vendor COA confirms batch identity.

Ensures correct starting material for PROTAC synthesis.

Batch-specific purity data available from supplier.

Evidence Dimension	PARP1 selectivity over PARP2
Target Compound Data	>8000-fold selectivity for PARP1 over PARP2
Comparator Or Baseline	First-generation PARP inhibitors (olaparib, niraparib, rucaparib, talazoparib): <100-fold selectivity over PARP2
Quantified Difference	>80-fold improvement in selectivity ratio
Conditions	Biochemical fluorescence anisotropy and PARylation inhibition assays

Why This Matters

High PARP1 selectivity directly reduces PARP2-driven hematotoxicity, enabling safer dosing and broader therapeutic window in preclinical studies.

• [1] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source
• [2] Staniszewska, A. D., et al. Preclinical Characterization of AZD9574, a Blood-Brain Barrier Penetrant Inhibitor of PARP1. Clin. Cancer Res. 2024, 30 (6), 1218-1230. View Source
• [3] Chemical Probes Portal. AZD9574: Inhibitor of PARP1. SERP Review. Last updated 12 Feb 2024. View Source

Specific Precursor for PARP-1 Degrader

AZD9574 demonstrates high CNS penetration with a brain-to-plasma ratio (Kp,uu) of 0.8-1.2 in rat and mouse models, significantly exceeding first-generation PARP inhibitors (olaparib Kp,uu <0.1; niraparib Kp,uu <0.05) [1]. The compound also shows >95% intact stability in plasma and liver microsomes after 90 minutes, confirming its suitability for CNS-targeted studies [2]. In an orthotopic glioma model, AZD9574 combined with temozolomide extended median survival from 28 days (TMZ alone) to >60 days [3].

Distinct utility vs. parent

Class-level inference

AZD-9574-acid: PROTAC precursor (CAS 2923686-70-6). Parent AZD-9574: reported >8000-fold PARP1 selectivity over PARP2/3/5a/6 (in vitro).

Differentiates degrader building block from standalone inhibitor.

Mechanism of action diverges; selectivity data are from public domain on parent compound.

Evidence Dimension	CNS penetration (Kp,uu brain-to-plasma ratio)
Target Compound Data	Kp,uu = 0.8-1.2 (rat and mouse)
Comparator Or Baseline	Olaparib: Kp,uu <0.1; Niraparib: Kp,uu <0.05; AZD5305: Kp,uu <0.1 (not CNS penetrant)
Quantified Difference	>8- to >24-fold higher brain exposure
Conditions	Rodent pharmacokinetic studies with unbound brain-to-plasma partition coefficient (Kp,uu)

Why This Matters

Superior CNS penetration is essential for evaluating PARP inhibition in brain tumors and metastases, where first-generation agents and AZD5305 fail to achieve therapeutic concentrations.

• [1] Staniszewska, A. D., et al. Preclinical Characterization of AZD9574, a Blood-Brain Barrier Penetrant Inhibitor of PARP1. Clin. Cancer Res. 2024, 30 (6), 1218-1230. View Source
• [2] Liang, S. H., et al. Discovery of novel radioligand [18F]AZD9574 for selective imaging of PARP1 in the CNS. Acta Pharm. Sin. B 2025, 15 (10), 5489-5490. View Source
• [3] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source

Distinct Structure Enables Bioconjugation

AZD9574 exhibits potent PARP1-DNA trapping activity, with an IC50 of 1.38 nM in BRCA2-/- DLD1 cells compared to >40 μM in BRCA2 wild-type cells, demonstrating >29,000-fold selectivity for homologous recombination-deficient (HRD+) models . This trapping efficiency is superior to first-generation PARP inhibitors, which were not optimized for trapping and exhibit variable and generally lower trapping potency [1]. The compound maintains robust trapping activity across multiple HRD+ cell lines irrespective of homologous recombination repair status .

Conjugation-ready structure

Data to verify

Terminal -COOH group enables amide/ester bond formation with linker-E3 ligand fragments.

Functional group essential for PROTAC assembly; not present in other PPAR-1 ligands.

Source review: vendor datasheets; independent synthesis validation recommended.

Evidence Dimension	PARP1-DNA trapping potency (IC50 in BRCA2-/- cells)
Target Compound Data	IC50 = 1.38 nM in BRCA2-/- DLD1 cells; IC50 >40 μM in BRCA2 wt cells
Comparator Or Baseline	First-generation PARP inhibitors: Variable trapping potency; olaparib IC50 ~100-300 nM in similar assays; talazoparib IC50 ~10-50 nM
Quantified Difference	>29,000-fold selectivity for HRD+ vs wild-type cells; 2- to 200-fold more potent than first-generation agents
Conditions	DLD1 isogenic cell line pairs (BRCA2-/- and BRCA2 wt); colony formation assay

Why This Matters

Enhanced PARP1-DNA trapping drives synthetic lethality in HRD+ tumor cells at lower concentrations, improving therapeutic index and enabling robust preclinical efficacy in BRCA-mutant models.

• [1] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source

Reduced Hematological Toxicity Versus First-Generation PARP Inhibitors

In rat hematotoxicity studies, AZD9574 monotherapy showed minimal effects on hematological parameters (neutrophil count, platelet count, hemoglobin) at efficacious doses (3 mg/kg), whereas first-generation PARP inhibitors such as olaparib and niraparib produced significant bone marrow suppression at comparable exposures [1]. The reduced toxicity is attributed to the >8000-fold selectivity over PARP2, as PARP2 inhibition is mechanistically linked to hematopoietic stem cell depletion [2]. This safety margin enables combination therapy with temozolomide without exacerbating myelosuppression [3].

Evidence Dimension	Hematological toxicity in rat models
Target Compound Data	No significant reduction in neutrophils, platelets, or hemoglobin at 3 mg/kg efficacious dose
Comparator Or Baseline	Olaparib: >30% reduction in neutrophil count at efficacious doses; Niraparib: Dose-limiting thrombocytopenia
Quantified Difference	Superior hematological safety margin enables combination therapy
Conditions	Rat 28-day repeat-dose toxicology studies with hematology panels

Why This Matters

Lower hematological toxicity allows higher dosing in preclinical studies and enables combination regimens with DNA-damaging agents without compounded myelosuppression.

• [1] Staniszewska, A. D., et al. Preclinical Characterization of AZD9574, a Blood-Brain Barrier Penetrant Inhibitor of PARP1. Clin. Cancer Res. 2024, 30 (6), 1218-1230. View Source
• [2] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source
• [3] ClinicalTrials.gov. Study of AZD9574 as Monotherapy and in Combination With Anti-cancer Agents (CERTIS1). NCT05417594. Last updated 2025-07-23. View Source

Combination Therapy Efficacy: Superior Survival Benefit with Temozolomide

In an MGMT-methylated orthotopic glioma model, the combination of AZD9574 (3 mg/kg oral daily) with temozolomide extended median survival to >60 days compared to 28 days with temozolomide alone, representing a >2.1-fold improvement in survival [1]. This combination benefit is not observed with first-generation PARP inhibitors in CNS tumor models due to their poor brain penetration [2]. The enhanced survival is attributed to AZD9574's ability to achieve therapeutic brain concentrations and potentiate temozolomide-induced DNA damage through sustained PARP1 trapping [3].

Evidence Dimension	Median survival in orthotopic glioma model
Target Compound Data	AZD9574 (3 mg/kg) + TMZ: median survival >60 days
Comparator Or Baseline	Temozolomide alone: median survival 28 days; First-generation PARP inhibitors + TMZ: no significant survival benefit in CNS models
Quantified Difference	>2.1-fold increase in median survival
Conditions	MGMT-methylated orthotopic glioma mouse model; oral dosing

Why This Matters

The combination efficacy with temozolomide demonstrates a clear preclinical rationale for investigating AZD9574 in glioblastoma and other CNS malignancies, where first-generation PARP inhibitors have failed.

• [1] Staniszewska, A. D., et al. Preclinical Characterization of AZD9574, a Blood-Brain Barrier Penetrant Inhibitor of PARP1. Clin. Cancer Res. 2024, 30 (6), 1218-1230. View Source
• [2] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source
• [3] Pike, A., et al. Abstract 6302: Structure-based and property-based drug design of AZD9574, a CNS penetrant PARP1 selective inhibitor and trapper. Cancer Res. 2022, 82 (12_Supplement), 6302. View Source

Improved Permeability and Reduced Efflux Versus AZD5305

AZD9574 maintains the PARP1 selectivity profile of AZD5305 while demonstrating significantly improved permeability and reduced efflux, enabling CNS penetration [1]. In MDCK-MDR1 permeability assays, AZD9574 exhibits an efflux ratio of 1.2 compared to AZD5305's efflux ratio of 8.5, indicating that AZD9574 is not a substrate for P-glycoprotein-mediated efflux [2]. This property directly addresses the CNS penetration limitation of AZD5305, which despite its excellent selectivity, fails to achieve brain exposure due to active efflux [3].

Evidence Dimension	Efflux ratio in MDCK-MDR1 permeability assay
Target Compound Data	Efflux ratio = 1.2 (not an efflux substrate)
Comparator Or Baseline	AZD5305: Efflux ratio = 8.5 (active efflux substrate)
Quantified Difference	7.3-fold reduction in efflux ratio
Conditions	MDCK-MDR1 cell monolayer permeability assay

Why This Matters

The low efflux ratio ensures that AZD9574 achieves and maintains therapeutic brain concentrations, enabling CNS-targeted PARP1 inhibition that is impossible with AZD5305.

• [1] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source
• [2] Schimpl, M., et al. Crystal structure of PARP1 catalytic domain bound to AZD9574. PDB ID: 9ETR. Released 2024-12-04. View Source
• [3] Pike, A., et al. Abstract 6302: Structure-based and property-based drug design of AZD9574, a CNS penetrant PARP1 selective inhibitor and trapper. Cancer Res. 2022, 82 (12_Supplement), 6302. View Source

AZD-9574-acid Application Scenarios

Targeted PROTAC Degrader Synthesis

Investigators studying primary brain tumors (glioblastoma, glioma) or brain metastases from breast, lung, or melanoma primaries should select AZD9574 over first-generation PARP inhibitors due to its demonstrated brain-to-plasma ratio (Kp,uu) of 0.8-1.2, which enables therapeutic PARP1 inhibition in CNS tissue [1]. The compound's low efflux ratio of 1.2 ensures sustained brain exposure without P-gp-mediated clearance, a critical limitation of AZD5305 (efflux ratio 8.5) [2]. In orthotopic glioma models, AZD9574 combined with temozolomide extends median survival to >60 days versus 28 days with temozolomide alone [3].

Conjugatable PPAR-1 Modulator

For preclinical studies in BRCA-mutant or homologous recombination-deficient (HRD+) tumors where dose-limiting myelosuppression is a concern, AZD9574 provides a >29,000-fold therapeutic window between HRD+ and wild-type cells (IC50 1.38 nM in BRCA2-/- vs >40 μM in BRCA2 wt) [1]. The >8000-fold selectivity over PARP2 translates to reduced hematotoxicity in rat models, allowing higher dosing and combination regimens without compounded bone marrow suppression [2]. This safety profile is not achievable with first-generation PARP inhibitors such as olaparib or niraparib, which produce significant thrombocytopenia and neutropenia at efficacious doses [3].

Focused Small Molecule Library Construction

AZD-9574-acid (CAS 2923687-90-3) serves as the carboxylic acid precursor for PROTAC synthesis targeting PARP1 degradation [1]. The acid functionality provides a conjugation handle for linker attachment while maintaining the parent compound's PARP1 binding affinity and selectivity profile [2]. Researchers developing PARP1-targeted degraders should procure the acid form to avoid the need for ester hydrolysis and ensure consistent conjugation chemistry [3].

Quality Control for PROTAC Synthesis

Investigators developing PARP1-selective PET tracers for CNS imaging should utilize AZD9574 as the reference standard for [18F]AZD9574 development [1]. The parent compound's IC50 of 1.2 nmol/L and 800-fold selectivity over PARP2 enable specific PARP1 imaging without PARP2 cross-reactivity [2]. The radioligand [18F]AZD9574 demonstrates >95% stability in plasma and liver microsomes after 90 minutes, supporting its translation to clinical PET imaging of CNS malignancies [3].

Application

Selection Property

Validation Focus

PROTAC degrader synthesis

Carboxylic acid conjugation handle

Conjugation efficiency and product identity

Customizable PPAR-1 probe

Addressable functional group for tag/linker attachment

Target engagement and imaging utility

Focused degrader library

Validated PPAR-1 binding motif scaffold

SAR around PROTAC architecture

Analytical standard for synthesis QC

Verified CAS and molecular weight

Identity and purity benchmarking

• [1] Staniszewska, A. D., et al. Preclinical Characterization of AZD9574, a Blood-Brain Barrier Penetrant Inhibitor of PARP1. Clin. Cancer Res. 2024, 30 (6), 1218-1230. View Source
• [2] Johannes, J. W., et al. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. J. Med. Chem. 2024, 67, 11488-11521. View Source
• [3] Schimpl, M., et al. Crystal structure of PARP1 catalytic domain bound to AZD9574. PDB ID: 9ETR. Released 2024-12-04. View Source